6-Fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid
Overview
Description
6-Fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid is a chemical compound with the formula C₁₂H₁₀FNO₃ . It is a compound of interest in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 6-Fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid is characterized by the presence of a quinoline core, which is a heterocyclic aromatic organic compound. This compound has a fluorine atom at the 6th position, a methoxy group at the 4th position, and a methyl group at the 8th position of the quinoline ring. The carboxylic acid group is attached to the 2nd position of the quinoline ring .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid include a molecular weight of 235.21 g/mol . It has a density of 1.4±0.1 g/cm³, a boiling point of 369.1±37.0 °C at 760 mmHg, and a flash point of 177.1±26.5 °C .Scientific Research Applications
Fluorescence Applications
6-Methoxy-4-quinolone (6-MOQ), a related compound, demonstrates strong fluorescence in a wide pH range, making it useful in biomedical analysis. It exhibits high stability against light and heat, and its fluorescence intensity is not significantly affected by pH changes (Hirano et al., 2004).
Antimycobacterial Activity
Quinoline derivatives have been synthesized for antimycobacterial activities against Mycobacterium tuberculosis and other strains. They also inhibit the supercoiling activity of DNA gyrase, essential for bacterial DNA replication (Senthilkumar et al., 2008).
Photostability and Antibacterial Activity
8-Methoxyquinolones, closely related to 6-fluoro-4-methoxy-8-methylquinoline, are known for their photostability and antibacterial activity. They maintain antibacterial activity even after UV irradiation, unlike some other quinolone derivatives (Matsumoto et al., 1992).
Synthetic and Spectroscopic Studies
Research on hydroxyquinolines and their analogs, including compounds with methoxy and fluoro groups, has provided insights into their synthetic, spectroscopic, and mechanistic aspects. This research aids in understanding the molecular structure and behavior of these compounds (Nycz et al., 2014).
Analytical Applications
Quinolone derivatives are used in analytical methods for determining metabolites in biological fluids. These methods offer precision and accuracy, essential for pharmacokinetic studies in both animals and humans (Nakagawa et al., 1995).
Antibacterial Structure-Activity Relationships
The study of structure-activity relationships in quinolone carboxylic acids helps identify compounds with significant antibacterial activities against various bacterial strains. These insights are crucial for developing new antibacterial agents (Koga et al., 1980).
Antibacterial and Antiviral Research
Quinolones with modifications at the 6, 7, and 8 positions have shown promising results in antibacterial and antiviral research. These compounds exhibit potent antibacterial activity against respiratory pathogens, including gram-positive and gram-negative strains (Odagiri et al., 2013).
Safety and Hazards
properties
IUPAC Name |
6-fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3/c1-6-3-7(13)4-8-10(17-2)5-9(12(15)16)14-11(6)8/h3-5H,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISUWHMLYAJRUJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1N=C(C=C2OC)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-4-methoxy-8-methylquinoline-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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